Cas no 1999478-63-5 (4-(Fluoromethyl)-1,4'-bipiperidine)
4-(Fluoromethyl)-1,4'-bipiperidine is a fluorinated bipiperidine derivative with potential applications in pharmaceutical and agrochemical research. Its key structural features include a fluoromethyl group attached to a bipiperidine scaffold, offering enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. The compound's rigid bipiperidine framework provides conformational constraints, making it valuable for structure-activity relationship (SAR) studies. Its fluorine substitution may improve lipophilicity and membrane permeability, which is advantageous in drug design. This intermediate is particularly useful for synthesizing bioactive molecules targeting central nervous system (CNS) disorders or receptor modulation. High purity grades ensure reproducibility in research applications.
1999478-63-5 structure
Product Name:4-(Fluoromethyl)-1,4'-bipiperidine
CAS No:1999478-63-5
MF:C11H21FN2
MW:200.296246290207
CID:5720789
PubChem ID:121200931
Update Time:2025-06-10
4-(Fluoromethyl)-1,4'-bipiperidine Chemical and Physical Properties
Names and Identifiers
-
- 1999478-63-5
- AKOS026708925
- 4-(fluoromethyl)-1,4'-bipiperidine
- F1907-4464
- 4-(Fluoromethyl)-1,4'-bipiperidine
-
- Inchi： 1S/C11H21FN2/c12-9-10-3-7-14(8-4-10)11-1-5-13-6-2-11/h10-11,13H,1-9H2
- InChI Key： MLDKEQXJBKALRZ-UHFFFAOYSA-N
- SMILES： FCC1CCN(CC1)C1CCNCC1
Computed Properties
- Exact Mass: 200.16887684g/mol
- Monoisotopic Mass: 200.16887684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 15.3Ų
4-(Fluoromethyl)-1,4'-bipiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F245596-100mg |
4-(fluoromethyl)-1,4'-bipiperidine |
1999478-63-5 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | F245596-500mg |
4-(fluoromethyl)-1,4'-bipiperidine |
1999478-63-5 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | F245596-1g |
4-(fluoromethyl)-1,4'-bipiperidine |
1999478-63-5 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-4464-0.25g |
4-(fluoromethyl)-1,4'-bipiperidine |
1999478-63-5 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-4464-0.5g |
4-(fluoromethyl)-1,4'-bipiperidine |
1999478-63-5 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-4464-1g |
4-(fluoromethyl)-1,4'-bipiperidine |
1999478-63-5 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-4464-2.5g |
4-(fluoromethyl)-1,4'-bipiperidine |
1999478-63-5 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-4464-5g |
4-(fluoromethyl)-1,4'-bipiperidine |
1999478-63-5 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-4464-10g |
4-(fluoromethyl)-1,4'-bipiperidine |
1999478-63-5 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
4-(Fluoromethyl)-1,4'-bipiperidine Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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